[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone

• IUPAC Name: [2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C18H17F2NO3/c1-24-14-5-2-11(3-6-14)18(23)21-10-13(22)9-17(21)15-8-12(19)4-7-16(15)20/h2-8,13,17,22H,9-10H2,1H3
• InChI Key: YYPLKWJZWAURRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CC(CC2C3=C(C=CC(=C3)F)F)O
• Molecular Formula: C18H17F2NO3
• Molecular Weight: 333.3 g/mol

Description

[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone, also known as DFPM, is a synthetic compound that belongs to the class of pyrrolidine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone exerts its pharmacological effects by modulating the activity of various neurotransmitter systems. It has been shown to act as an agonist at the μ-opioid receptor, which is responsible for mediating the analgesic and anti-inflammatory effects of [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone. [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has also been shown to inhibit the reuptake of dopamine, serotonin, and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is thought to underlie the rewarding effects of [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone and its potential use as a therapeutic agent for the treatment of addiction.
Biochemical and Physiological Effects:
[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has been shown to exhibit potent analgesic and anti-inflammatory effects in animal models. It has also been shown to improve cognitive function and reduce motor deficits in animal models of neurodegenerative disorders. [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has been shown to increase dopamine, serotonin, and norepinephrine levels in the brain, leading to increased reward and motivation. However, [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has also been shown to have potential toxic effects on the liver and kidneys, and further studies are needed to assess its long-term safety.

Advantages and Limitations for Lab Experiments

[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level. [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone also exhibits potent pharmacological effects at low doses, making it an efficient tool for studying the mechanisms underlying addiction and reward. However, [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has potential toxic effects on the liver and kidneys, and further studies are needed to determine its long-term safety.

Future Directions

There are several future directions for research on [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone. One potential avenue is to investigate its potential use as a therapeutic agent for the treatment of addiction and neurodegenerative disorders. Another potential direction is to study the mechanisms underlying its analgesic and anti-inflammatory effects. Further studies are also needed to assess its long-term safety and potential toxic effects on the liver and kidneys. Overall, [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has significant potential for use in various fields, and further research is needed to fully understand its pharmacological properties and potential applications.

Synthesis Methods

[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone can be synthesized through a multistep reaction process. The initial step involves the reaction of 2,5-difluorophenylacetic acid with 4-methoxybenzylamine to form the corresponding amide. This amide is then subjected to the cyclization reaction with the help of a reducing agent to produce the pyrrolidine ring. Finally, the hydroxyl group is introduced to the pyrrolidine ring through oxidation to obtain [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone.

Scientific Research Applications

[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has been extensively studied for its potential applications in various fields. In medicinal chemistry, [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has been shown to exhibit potent analgesic and anti-inflammatory properties. It has also been investigated for its potential use as a therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. In pharmacology, [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has been shown to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and norepinephrine. In neuroscience, [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(4-methoxyphenyl)methanone has been used as a tool to study the mechanisms underlying drug addiction and reward.